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Compound of Interest

Compound Name: Hexamethylphosphoramide-d18

Cat. No.: B1605895

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
disposal of Hexamethylphosphoramide-d18 (HMPA-d18). Given that HMPA-d18 is a
deuterated form of Hexamethylphosphoramide (HMPA), it shares similar hazardous properties.
HMPA is considered a hazardous substance, a potential occupational carcinogen, and may
cause heritable genetic damage.[1][2][3][4] Therefore, strict adherence to these safety
protocols is imperative to minimize risk.

Hazard Identification and Summary

Hexamethylphosphoramide-d18 is a deuterated derivative of HMPA, a polar aprotic solvent
used in organic synthesis.[5] While the deuteration is primarily for use in NMR spectroscopy
and as a tracer in molecular interaction studies, the toxicological profile is considered to be
equivalent to that of HMPA.[5][6]

Primary Hazards:

Carcinogenicity: HMPA is classified as a potential human carcinogen.[2][7]

Mutagenicity: May cause genetic defects.[3][4]

Reproductive Toxicity: Evidence of testicular atrophy and aspermia in animal studies.[1]

Acute Toxicity: Harmful in contact with skin and if ingested.[1][2]
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e Irritation: Causes skin and eye irritation.[8]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Hexamethylphosphoramide is
provided below. These values are for the non-deuterated form but are expected to be very
similar for HMPA-d18.

Property Value

Molecular Formula CeD1sN3OP[5]

Molecular Weight 197.31 g/mol [5]

Appearance Colorless to light yellow liquid[2][7]
Odor Aromatic/Spicy odor[2][7]

Boiling Point 230-232 °C / 740 mmHg[2][7]
Melting Point 7 °C[7]

Density 1.03 g/mL at 25 °C[7]

Solubilit Miscible with water and soluble in polar and
olubility
non-polar solvents.[7]

Experimental Protocols: Safe Handling
Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:

o All work with HMPA-d18 must be conducted in a certified chemical fume hood to avoid
inhalation of vapors.

o Ensure the fume hood has adequate airflow and is functioning correctly before starting any
work.

e Prevent the concentration of vapors in low-lying areas and sumps.[1]
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Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber, check
manufacturer's compatibility data).

o Eye Protection: Chemical safety goggles or a face shield are mandatory.[2]
o Lab Coat: A lab coat or other protective clothing must be worn to prevent skin contact.[1][2]

o Respiratory Protection: If working outside of a fume hood is unavoidable (which is strongly
discouraged), a NIOSH-approved respirator with an organic vapor cartridge is required.[2]

Storage and Handling Procedures

o Storage:

o Store HMPA-d18 in its original, tightly sealed container.[1]

[e]

Keep in a cool, dry, and well-ventilated area.[1]

o

Store away from strong oxidizing agents and strong acids.[2][9]

[¢]

The storage area should be locked or otherwise accessible only to authorized personnel.

[2]3]

[¢]

Avoid exposure to heat, sparks, open flames, and other ignition sources.[1][8][9]

e Handling:

o Avoid all personal contact, including inhalation and skin/eye contact.[1]

o Use non-sparking tools.[2][9]

o Wash hands thoroughly after handling.[10]

o Do not eat, drink, or smoke in areas where HMPA-d18 is handled.
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Experimental Protocols: Spill and Emergency

Procedures
Spill Cleanup

e Minor Spills (in a fume hood):

o

Alert personnel in the immediate area.

[¢]

Wearing appropriate PPE, absorb the spill with an inert absorbent material such as sand,
earth, or vermiculite.[2][3]

[¢]

Collect the absorbed material into a clearly labeled, sealable container for hazardous
waste disposal.[2][3]

[¢]

Clean the spill area with soap and water.
e Major Spills (outside a fume hood):
o Evacuate the area immediately.

o Alert the appropriate emergency response team and the fire brigade, informing them of the
nature of the hazard.[1]

o Prevent the spill from entering drains or water courses.[1]

o Only trained personnel with full body protective clothing and self-contained breathing
apparatus should attempt to clean up a major spill.[1][2]

First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing. Flush skin with running water
and soap for at least 15 minutes. Seek medical attention if irritation occurs.[1][8]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

Disposal Procedures
All HMPA-d18 waste is considered hazardous and must be disposed of accordingly.
e Waste Collection:

o Collect excess HMPA-d18 and any contaminated materials (e.g., absorbent materials,
disposable PPE) in a dedicated, clearly labeled, and sealed container.[7]

o Do not mix HMPA-d18 waste with other waste streams.

e Disposal Protocol:
o Dispose of the hazardous waste through an approved waste disposal facility.[2]
o Follow all local, state, and federal regulations for hazardous waste disposal.

o Handle uncleaned containers as you would the product itself.

Visual Protocols

Caption: Workflow for safe handling and disposal of Hexamethylphosphoramide-d18.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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